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Compound of Interest

Compound Name: Pentanoic--d4 Acid

CAS No.: 1219804-71-3

Cat. No.: B577898 Get Quote

Executive Summary
Pentanoic-d4 acid (Valeric acid-d4) is a high-value deuterated fatty acid utilized primarily as an

internal standard in NMR spectroscopy and as a metabolic tracer in flux analysis. While it

shares the corrosive and noxious physical properties of non-deuterated valeric acid, its

application in trace analysis and drug development (the "deuterium switch") demands a higher

tier of handling rigor to maintain isotopic purity.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a workflow-

integrated safety protocol. It addresses the dual challenges of chemical safety (preventing

severe tissue damage) and scientific integrity (preventing H-D exchange and cross-

contamination).

Part 1: Chemical Identity & Isotopic Considerations
Researchers must distinguish between the specific isotopologue in use, as "Pentanoic-d4"

typically refers to Pentanoic-2,2,3,3-d4 acid, where deuterium replaces protons at the alpha

and beta positions.
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Property Data (Pentanoic-d4 Acid) Scientific Context

CAS Number
Varies by isomer (e.g.,

1219803-97-0 for 2,2,3,3-d4)

Verify specific isomer for NMR

peak assignment.

Appearance Colorless liquid
Visually identical to water;

clear labeling is critical.

Odor Stench (Unpleasant, rancid)
Distinctive "sweaty sock" odor

detectable at ppb levels.

Boiling Point ~186°C (367°F)
High boiler; difficult to remove

by rotary evaporation.

Flash Point 86°C (187°F) Combustible liquid (Class IIIA).

Corrosivity Skin Corr.[1][2] 1B
Causes irreversible tissue

destruction on contact.

Isotopic Purity Typically ≥98 atom % D
Critical for quantitative Mass

Spec/NMR accuracy.

Part 2: Critical Hazard Assessment
The Corrosivity Vector
Pentanoic acid is a short-chain fatty acid that penetrates skin rapidly. Unlike mineral acids (like

HCl), which cause immediate surface burns, organic acids can penetrate the lipid bilayer before

dissociating, potentially causing deeper tissue damage.

Risk: Permanent eye damage and scarring.

Mitigation: Standard nitrile gloves offer only splash protection. For prolonged handling or spill

cleanup, Silver Shield/4H (Laminate) gloves are required due to the permeation potential of

small organic acids.

The "Stench" Hazard
The odor of pentanoic acid is not merely a nuisance; it is a contamination vector.

Mechanism: The molecule adheres to surfaces, clothing, and hair.
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Impact: A minor spill outside a fume hood can render a lab uninhabitable for days and

introduce background noise in sensitive mass spectrometry (MS) assays.

Isotopic Instability (H-D Exchange)
While the C-D bonds (alkyl chain) are stable, the carboxylic acid proton (-COOH) is labile.

Scenario: If the product is supplied as -COOD (fully deuterated carboxyl group), exposure to

atmospheric moisture will result in rapid H-D exchange, converting -COOD to -COOH and

degrading the isotopic purity.

Note: Most Pentanoic-d4 is supplied as -COOH (only alkyl chain deuterated), making it less

moisture-sensitive chemically, but hygroscopicity remains a weighing error risk.

Part 3: Advanced Handling & Storage Protocols
Storage Architecture
To maintain the "E-E-A-T" standard of trustworthiness in your data, storage must prevent

degradation.

Primary Container: Glass ampoules are superior. If using screw-cap vials, wrap the neck with

Parafilm and store inside a secondary jar containing desiccant.

Temperature: Store at room temperature or 4°C. Avoid freezing if not necessary, as repeated

freeze-thaw cycles can compromise seal integrity.

Inert Atmosphere: After opening an ampoule, transfer unused reagent to a vial purged with

dry Nitrogen or Argon.

Diagram 1: Safety & Response Hierarchy
This decision logic ensures users prioritize personal safety over experiment salvage.
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Hazard Detected:
Pentanoic-d4 Exposure

Identify Exposure Type

Skin Contact Eye Contact Inhalation (Stench)

1. Remove Clothing
2. Rinse 15+ min
3. Do NOT scrub

1. Force Eyelids Open
2. Rinse 15+ min

3. Consult Ophthalmologist

1. Evacuate Area
2. Fresh Air

3. Monitor Lung Function

SEEK IMMEDIATE
MEDICAL ATTENTION

(Bring SDS)

Click to download full resolution via product page

Caption: Decision matrix for immediate response to Pentanoic-d4 acid exposure events.

Part 4: Experimental Workflow (NMR Standard
Preparation)
Objective: Prepare a 10 mM Internal Standard solution in CDCl3 without isotopic dilution or

safety incidents.

Reagents:

Pentanoic-d4 acid (>98% D).
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Chloroform-d (CDCl3).

Class A Volumetric Flask (10 mL).

Protocol:

Engineering Controls: Perform all steps inside a certified chemical fume hood. Ensure sash

is at the working height.

PPE: Wear safety goggles (not just glasses), a lab coat, and double nitrile gloves.

Weighing (The Critical Step):

Challenge: Weighing volatile, corrosive liquids is difficult.

Technique: Do not pipette directly onto the balance pan.

Step A: Tare the volumetric flask containing ~5 mL of CDCl3.

Step B: Using a glass Pasteur pipette, add approximately 10.6 mg (calculated based on

MW) of Pentanoic-d4 directly into the solvent.

Step C: Record the exact mass.

Dilution: Fill to the mark with CDCl3. Stopper and invert 10 times.

Waste Management: Dispose of the pipette immediately into a solid waste container inside

the hood to contain the stench. Do not leave it on the bench.

Diagram 2: Contamination-Free Workflow
This workflow visualizes the path to protect both the scientist and the sample purity.

Storage
(Desiccator/Ampoule)

Fume Hood
(Engineering Control)

Transfer Gravimetric Addition
(Into Solvent)

Inside Hood

Inert Gas Purge
& ParafilmRe-seal Stock

Solid Waste
(Immediate Disposal)

Contaminated Tips
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Caption: Operational workflow emphasizing containment of the "stench" and moisture

exclusion.

Part 5: Emergency & Disposal Data
Spill Management

Small Spills (<10 mL): Cover with sodium bicarbonate or a commercial acid neutralizer. Once

bubbling ceases, sweep into a bag. Wipe area with water and detergent to remove the odor.

Large Spills: Evacuate the lab. The odor will be overwhelming. Require HazMat team with

respiratory protection.

Disposal[2][4][7]
Classification: Hazardous Waste (Corrosive, Organic).

Method: Dissolve in a combustible solvent and incinerate in a chemical incinerator equipped

with an afterburner and scrubber. Never pour down the drain; it will damage plumbing and

create a lingering odor in the building drainage system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safe Handling and Application of
Pentanoic-d4 Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577898#safety-data-sheet-sds-highlights-for-
pentanoic-d4-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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